BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Spectroscopic Analysis of N-
allyl-1-phenylethylamine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

(1-Phenylethyl)(prop-2-EN-1-
Compound Name:

YL)amine
CAS No.: 66896-61-5
Cat. No.: B1273274

Get Quote

\ J

Prepared for: Researchers, Scientists, and Drug Development Professionals Prepared by:
Gemini, Senior Application Scientist

Abstract

N-allyl-1-phenylethylamine is a chiral secondary amine incorporating a phenylethyl scaffold and
an allyl group. Its structural complexity and chirality necessitate unambiguous characterization,
which is paramount in fields like asymmetric synthesis, medicinal chemistry, and materials
science. This guide provides a comprehensive analysis of the key spectroscopic data—Infrared
(IR), Nuclear Magnetic Resonance (*H and 13C NMR), and Mass Spectrometry (MS)—used to
elucidate and confirm the structure of N-allyl-1-phenylethylamine. We delve into the theoretical
underpinnings of the expected spectral features, present predicted data based on established
principles, and provide detailed, field-proven protocols for data acquisition. This document is
designed to serve as a practical reference for researchers requiring robust analytical
characterization of this and structurally related compounds.

Molecular Structure and Key Analytical Moieties
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To effectively interpret the spectroscopic data, it is essential to first deconstruct the molecule
into its constituent functional groups and proton/carbon environments. N-allyl-1-
phenylethylamine (C11H1sN) possesses a secondary amine, a chiral benzylic center, a
monosubstituted phenyl ring, and a terminal allyl group. Each of these features gives rise to
characteristic spectroscopic signals.

Figure 1: Chemical structure of N-allyl-1-phenylethylamine highlighting key carbon atoms.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule.
The analysis of N-allyl-1-phenylethylamine relies on identifying the characteristic vibrational
frequencies for its secondary amine, aromatic, and alkene moieties.

Interpretation of Key IR Absorptions

The expected IR spectrum is a composite of signals from its distinct parts:

» N-H Stretch: As a secondary amine (RzNH), a single, characteristically weak to medium
absorption band is expected in the 3300-3350 cm~1 region.[1][2][3] This distinguishes it from
primary amines, which show two bands (symmetric and asymmetric stretches) in this region,
and tertiary amines, which show none.[3][4][5]

e Aromatic C-H Stretch: The sp? C-H bonds of the phenyl ring will produce one or more sharp,
medium-intensity bands just above 3000 cm~1 (typically 3030-3100 cm~1).[6]

o Alkenyl C-H Stretch: The sp? C-H bonds of the allyl group's vinyl moiety (=CH and =CH:2) will
also absorb just above 3000 cm~?, often around 3080 cm~1.[6][7]

 Aliphatic C-H Stretch: The sp3® C-H bonds of the methyl (CHs), methine (CH), and allyl
methylene (CHz) groups will show medium to strong, sharp absorptions just below 3000
cm1 (typically 2850-2980 cm™1).

e C=C Stretches: Two distinct absorptions are expected in this region. The C=C double bond
of the allyl group gives a medium-intensity band around 1645 cm~1.[7][8] The phenyl ring
gives characteristic C=C stretching bands in the 1450-1600 cm~1 region.
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e N-H Bend & Wag: A broad, strong band due to N-H wagging may be observed in the 665-

910 cm~1 range for primary and secondary amines.[1]

e C-N Stretch: The stretching vibration for the C-N bond of an aromatic amine typically

appears as a strong band between 1250-1335 cm~1.[1]

_ licted | :

Frequency Range

Vibration Type

Functional Group

Expected Intensity

(cm™)
3350 - 3310 N-H Stretch Secondary Amine Weak to Medium
3100 - 3030 sp? C-H Stretch Aromatic Medium, Sharp
3080 - 3010 sp2 C-H Stretch Alkene Medium, Sharp
Alkane (CH, CHz,
2980 - 2850 sp3 C-H Stretch Strong, Sharp
CHs)
1650 - 1640 C=C Stretch Alkene (Allyl) Medium
1600, 1495, 1450 C=C Ring Stretches Aromatic Medium to Weak
1335 - 1250 C-N Stretch Aromatic Amine Strong
=C-H Out-of-Plane
990 & 910 Monosubst. Alkene Strong
Bend
C-H Out-of-Plane
750 & 700 Monosubst. Benzene Strong

Bend

Experimental Protocol: FTIR Spectroscopy

o Sample Preparation: For a liquid sample like N-allyl-1-phenylethylamine, the simplest and

most common method is to acquire the spectrum "neat." Place one small drop of the purified

amine between two polished sodium chloride (NaCl) or potassium bromide (KBr) salt plates.

Gently press the plates together to create a thin capillary film.

 Instrument Setup: Place the salt plates in the spectrometer's sample holder.
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e Background Collection: Run a background scan with no sample in the beam path. This is
crucial to subtract the spectral contributions of atmospheric CO2 and water vapor.

o Sample Analysis: Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to
improve the signal-to-noise ratio.

» Data Processing: The instrument software will automatically ratio the sample spectrum
against the background spectrum to produce the final absorbance or transmittance plot.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a
molecule. For N-allyl-1-phenylethylamine, *H and 3C NMR are essential for confirming
connectivity and stereochemical environment.

'H NMR Spectroscopy

Causality in Proton Environments: The chemical shift of each proton is dictated by its local
electronic environment. Electronegative atoms like nitrogen deshield adjacent protons, shifting
them downfield. Aromatic rings induce a powerful anisotropic effect, significantly deshielding
protons attached directly to the ring. Protons on sp? carbons (alkenes) are also found further
downfield than those on sp? carbons.
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(Molecular Ion)

(a-cleavage) [(Loss of Allyl) (Rearrangement)

[Ci0H12N]*
m/z = 146

[CsH1oN]*
m/z = 120

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1273274/docs?utm_src=pdf-body-img#a-comprehensive-spectroscopic-analysis-of-n-allyl-1-phenylethylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273274?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Figure 3: Predicted major fragmentation pathways for N-allyl-1-phenylethylamine in MS.

Experimental Protocol: ESI-MS

o Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent
like methanol or acetonitrile, often with a small amount of formic acid (0.1%) to promote
protonation ([M+H]*, m/z 162).

e Infusion: The solution is infused into the electrospray ionization (ESI) source at a low flow
rate (e.g., 5-10 uL/min) using a syringe pump.

« lonization: A high voltage is applied to the infusion needle, creating a fine spray of charged
droplets. As the solvent evaporates, the analyte molecules become charged ions in the gas
phase.

o Mass Analysis: The ions are guided into the mass analyzer (e.g., quadrupole, time-of-flight),
which separates them based on their mass-to-charge ratio (m/z).

» Detection: The separated ions are detected, and the signal is processed to generate the
mass spectrum.

Summary and Conclusion

The structural confirmation of N-allyl-1-phenylethylamine is reliably achieved through a
combination of spectroscopic techniques. IR spectroscopy confirms the presence of the key
secondary amine, aromatic, and alkene functional groups. *H and 3C NMR spectroscopy
provide a detailed map of the carbon-hydrogen framework, allowing for unambiguous
assignment of every atom in the molecule. Finally, mass spectrometry confirms the molecular
weight via the molecular ion peak and provides further structural evidence through predictable
fragmentation patterns consistent with the proposed structure. The protocols and interpretive
guidance provided herein constitute a robust framework for the analytical validation of this
compound in any research or development setting.

References

o Fiveable. (n.d.). Spectroscopy of Amines. Organic Chemistry Class Notes. Retrieved from
[Link]

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://library.fiveable.me/chemistry/organic-chemistry/spectroscopy-amines/study-guide/Lslx9hH7aGqXm1vG1s5s
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273274?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

University of Calgary. (n.d.). IR Spectroscopy Tutorial: Amines. Retrieved from [Link]

Smith, B. C. (2019). Organic Nitrogen Compounds lll: Secondary and Tertiary Amines.
Spectroscopy Online. Retrieved from [Link]

OpenStax. (2023). 24.10 Spectroscopy of Amines. Organic Chemistry. Retrieved from [Link]

NC State University Libraries. (n.d.). 24.10 Spectroscopy of Amines. Organic Chemistry: A
Tenth Edition — OpenStax adaptation 1. Retrieved from [Link]

Scribd. (n.d.). IR Spectrum Table by Frequency Range. Retrieved from [Link]

Reich, H. J. (n.d.). NMR Spectroscopy :: 13C NMR Chemical Shifts. Organic Chemistry
Data. Retrieved from [Link]

Oregon State University. (n.d.). 13C NMR Chemical Shifts. CH 335 Organic Chemistry.
Retrieved from [Link]

University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. Retrieved from
[Link]

NC State University Libraries. (n.d.). 12.6 Infrared Spectra of Some Common Functional
Groups. Organic Chemistry. Retrieved from [Link]

University of Calgary. (n.d.). IR Chart. Spectroscopy Tutorial: Reference. Retrieved from
[Link]

lllinois State University. (2015). Infrared Spectroscopy. Retrieved from [Link]

LibreTexts Chemistry. (2023). Interpreting C-13 NMR Spectra. Retrieved from [Link]

Asakawa, D., et al. (2020). Fragmentation Study of Substituted Phenethylamines Induced by
Electrospray lonization Mass Spectrometry. Analytical Chemistry. Retrieved from [Link]

Chem Help ASAP. (2022). chemical shift of functional groups in 13C NMR spectroscopy.
YouTube. Retrieved from [Link]

Scribd. (n.d.). 13C NMR Chemical Shifts Guide. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.chem.ucalgary.ca/courses/351/Carey5th/Ch13/ir-amine.html
https://www.spectroscopyonline.com/view/organic-nitrogen-compounds-iii-secondary-and-tertiary-amines
https://openstax.org/books/chemistry-2e/pages/24-10-spectroscopy-of-amines
https://openstax.org/books/chemistry-2e/pages/24-10-spectroscopy-of-amines
https://www.scribd.com/document/342239315/IR-Spectrum-Table-by-Frequency-Range
https://www.chem.wisc.edu/areas/reich/nmr/c-data.htm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Vollhardt_and_Schore)/13%3A_Nuclear_Magnetic_Resonance_Spectroscopy/13.09%3A_13C_NMR_Spectroscopy%3A_Signal_Averaging_and_FT-NMR
https://www.colorado.edu/lab/odas/ir-spectrum-table
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/12%3A_Structure_Determination%3A_Mass_Spectrometry_and_Infrared_Spectroscopy/12.06%3A_Infrared_Spectra_of_Some_Common_Functional_Groups
https://www.chem.ucalgary.ca/courses/350/Carey5th/useful/irchart.html
https://www.chem.ilstu.edu/che232/handouts/irspec.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Book%3A_Organic_Chemistry_(McMurry)/13%3A_Structure_Determination%3A_Nuclear_Magnetic_Resonance_Spectroscopy/13.07%3A_Interpreting_13C_NMR_Spectra
https://pubs.acs.org/doi/10.1021/acs.analchem.0c02667
https://www.youtube.com/watch?v=G5v2-T6Ea_A
https://www.scribd.com/document/342239315/IR-Spectrum-Table-by-Frequency-Range
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273274?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ Asakawa, D., et al. (2020). In-Source Fragmentation of Phenethylamines by Electrospray
lonization Mass Spectrometry. PubMed. Retrieved from [Link]

¢ ResearchGate. (n.d.). Mass fragmentations (m/z values) of phenethylamines and
tryptamines. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. orgchemboulder.com [orgchemboulder.com]

e 2. spectroscopyonline.com [spectroscopyonline.com]

e 3. 24.10 Spectroscopy of Amines - Organic Chemistry | OpenStax [openstax.org]
e 4. fiveable.me [fiveable.me]

e 5.24.10 Spectroscopy of Amines — Organic Chemistry: A Tenth Edition — OpenStax
adaptation 1 [ncstate.pressbooks.pub]

¢ 6. uanich.vscht.cz [uanich.vscht.cz]

e 7.12.6 Infrared Spectra of Some Common Functional Groups — Organic Chemistry: A Tenth
Edition — OpenStax adaptation 1 [ncstate.pressbooks.pub]

¢ 8. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]

¢ To cite this document: BenchChem. [A Comprehensive Spectroscopic Analysis of N-allyl-1-
phenylethylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273274/docs#a-comprehensive-spectroscopic-
analysis-of-n-allyl-1-phenylethylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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